Cas no 73821-95-1 ((S)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid
• CAS No: 73821-95-1
• MF: C₁₅H₂₅NO₆
• MW: 315.362105131149
• MDL: MFCD00061996
• CID: 59517
• PubChem ID: 160870992
• Update Time: 2025-10-16

(S)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• boc-L-aspartic acid 4-cyclohexyl ester
• Boc-Asp(OcHex)-OH
• BOC-Asp(OcHx)-OH
• 4-Cyclohexyl N-(tert-Butoxycarbonyl)-L-aspartate
• Boc-L-Asp(OcHex)OH
• Boc-Asp(OcHx)-OH Boc-L-aspartic acid β-cyclohexyl ester
• Boc-L-aspartic acid β-cyclohexyl ester
• N-Alpha-t-Boc-L-aspartic acid beta-cyclohexyl ester
• boc-L-aspartic acid b-cyclohexyl ester
• Boc-L-asparticacid4-cyslohexylester
• N-Boc-L-aspartic Acid 4-Cyclohexyl Ester
• N-(tert-Butoxycarbonyl)-L-aspartic Acid 4-Cyclohexyl Ester
• 4-Cyclohexyl N-Boc-L-aspartate
• (S)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid
• (S)-2-(tert-butoxycarbonylamino)-4-(cyclohexyloxy)-4-oxobutanoic acid
• SCHEMBL7109105
• NLPQIWFEEKQBBN-NSHDSACASA-N
• N-alpha-t-Butyloxycarbonyl-L-aspartic acid beta-cyclohexyl ester (Boc-L-Asp(OcHex)-OH)
• PD196813
• HY-W011324
• Boc-Asp(OcHx)-OH, >=98.0% (T)
• Boc-Asp(O-cHex)
• AKOS015922973
• AC-8611
• CS-W012040
• Boc-L-aspartic acid 4-cyslohexyl ester
• 73821-95-1
• DS-13575
• MFCD00061996
• (2S)-4-cyclohexyloxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
• C2535
• I10381
• (2S)-2-[(tert-butoxycarbonyl)amino]-4-(cyclohexyloxy)-4-oxobutanoic acid

• MDL： MFCD00061996
• Inchi： 1S/C15H25NO6/c1-15(2,3)22-14(20)16-11(13(18)19)9-12(17)21-10-7-5-4-6-8-10/h10-11H,4-9H2,1-3H3,(H,16,20)(H,18,19)/t11-/m0/s1
• InChI Key： NLPQIWFEEKQBBN-NSHDSACASA-N
• SMILES： O(C(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)C1CCCCC1

Computed Properties

• Exact Mass: 315.16800
• Monoisotopic Mass: 315.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.18
• Melting Point: 94.0 to 98.0 deg-C
• Boiling Point: 487.2℃ at 760 mmHg
• Flash Point: 248.4±27.3 °C
• Refractive Index: 1.498
• PSA: 101.93000
• LogP: 2.62120
• Solubility: Not determined
• Optical Activity: [α]20/D −21.0±1.5°, c = 2% in DMF

(S)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Storage temperature 2-8 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters